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Compound of Interest

Compound Name:
N-(3-aminophenyl)-2-

methoxypropanamide

CAS No.: 954566-24-6

Cat. No.: B3316742

Get Quote

Part 1: Chemical Architecture & SAR Analysis
Structural Deconstruction
The compound N-(3-aminophenyl)-2-methoxypropanamide (CAS: 954566-24-6) represents

a strategic modification of the pharmacophore found in established anticonvulsants like

Lacosamide (Vimpat).

Core Scaffold: Propanamide backbone.[1]

Alpha-Substitution: The 2-methoxy group introduces polarity and hydrogen-bond accepting

capability near the chiral center, a critical feature for binding affinity in voltage-gated sodium

channels (VGSCs).

Lipophilic Domain: The N-(3-aminophenyl) moiety replaces the benzyl group found in

Lacosamide. This modification alters the steric bulk and electronic properties of the aromatic

ring.
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Functional Handle: The 3-amino (-NH2) group on the phenyl ring acts as a potential

metabolic handle or a site for further derivatization (e.g., prodrug design), though it also

introduces specific toxicity risks (see Section 4).

Structure-Activity Relationship (SAR) Logic
The anticonvulsant potential of this compound is predicated on the Bioisosteric Replacement

Strategy:

Alpha-Heteroatom Effect: Similar to 2-methoxyacetamide derivatives, the 2-methoxy group is

hypothesized to interact with the "local anesthetic receptor site" or the slow-inactivation gate

of NaV channels.

Anilide vs. Benzylamide: The shift from a benzylamide (Lacosamide) to an anilide (Target)

generally increases rigidity. While this can enhance binding specificity, it often alters

metabolic stability due to direct conjugation with the aromatic ring.

Feature
Lacosamide
(Reference)

N-(3-
aminophenyl)-2-
methoxypropanami
de (Target)

Impact on Potential

Linker Benzyl (-CH2-Ph) Phenyl (-Ph)

Increased rigidity;

potential change in

binding pocket depth.

Alpha-Sub 2-Acetamido 2-Methoxy

Simplified H-bonding;

reduced steric bulk at

alpha position.

Beta-Sub 3-Methoxy
Methyl (part of

propanamide)

Altered lipophilicity

(LogP).

Aromatic Unsubstituted 3-Amino substituted

Increases polarity;

potential for H-

bonding or toxicity.

Part 2: Mechanism of Action (MOA)
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Primary Target: Voltage-Gated Sodium Channels (NaV)
Based on the SAR of alpha-functionalized amides, the primary mechanism is hypothesized to

be the enhancement of Slow Inactivation of Voltage-Gated Sodium Channels (specifically

NaV1.2 and NaV1.6). Unlike traditional blockers (e.g., Carbamazepine) that stabilize the fast

inactivated state, compounds in this class typically bind to the pore in a conformation that

prevents recovery from slow inactivation, effective in treating focal seizures and drug-resistant

epilepsy.

Secondary Targets (Multimodal Potential)
Collapsin Response Mediator Protein 2 (CRMP2): Like Lacosamide, this derivative may

modulate CRMP2, affecting neuronal plasticity and epileptogenesis.

GABA Transaminase (GABA-T): The structural similarity to GABA analogs suggests potential

(though lower probability) inhibition of GABA-T, elevating brain GABA levels.

MOA Visualization
The following diagram illustrates the hypothesized state-dependent binding of the compound.
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Caption: Hypothesized selective stabilization of the NaV Slow Inactivated state, preventing

high-frequency neuronal firing characteristic of seizures.

Part 3: Experimental Validation Protocols
To validate the anticonvulsant potential, the following self-validating workflows must be

executed. These protocols align with the NIH Anticonvulsant Screening Program (ASP)

standards.

Synthesis & Purification Workflow
Before biological testing, high-purity synthesis is required to avoid false positives from

impurities.

Protocol:

Coupling: React 2-methoxypropanoic acid with 1,3-phenylenediamine using HATU/DIPEA in

DMF. Alternatively, react with 3-nitroaniline followed by reduction (H2/Pd-C) to yield the free

amine.

Purification: Flash column chromatography (Ethyl Acetate/Hexane gradient).

Validation: 1H-NMR, 13C-NMR, and HRMS. Critical Check: Ensure <0.1% residual aniline

starting material, as free anilines are neurotoxic.

In Vivo Screening: The "Gold Standard" Triad
The compound must be evaluated in three key mouse models to determine its spectrum of

activity.
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Test Objective Methodology Success Criteria

Maximal Electroshock

(MES)

Efficacy against

generalized tonic-

clonic seizures; NaV

block indicator.

Corneal electrodes

(60 Hz, 50 mA, 0.2s).

Pre-treat mice (i.p.)

with compound.[1]

Prevention of hindlimb

tonic extension

(HLTE).

scPTZ

(Pentylenetetrazol)

Efficacy against

absence/myoclonic

seizures; GABA/T-

type Ca2+ indicator.

s.c.[2] injection of PTZ

(85 mg/kg). Observe

for 30 min.

Latency to clonic

seizure > control.

6 Hz Psychomotor

(32/44 mA)

Efficacy against drug-

resistant focal

seizures.

Corneal stimulation (6

Hz, 0.2 ms pulse, 3s

duration).

Prevention of

"stunned" posture and

forelimb clonus.

Neurotoxicity Assessment (Rotarod Test)
To calculate the Therapeutic Index (TI = TD50 / ED50), motor impairment must be measured.

Protocol: Mice are placed on a rotating rod (6-15 rpm).

Endpoint: Inability to maintain equilibrium for 1 minute.

Significance: A high TI (>10) distinguishes a viable drug from a non-specific sedative.

Part 4: Safety & Toxicological "Red Flags"
As a Senior Application Scientist, I must highlight the specific risks associated with the 3-

aminophenyl moiety.

Aniline Toxicity: The metabolic cleavage of the amide bond (by amidases) releases 1,3-

phenylenediamine. This is a known mutagen and potential carcinogen.

Mitigation: Assess metabolic stability in human liver microsomes (HLM). If t1/2 is short, the

compound is likely toxic.

Reactive Metabolites: The free amino group (-NH2) can undergo N-oxidation, leading to

reactive hydroxylamines that cause idiosyncratic toxicity.
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Recommendation: Consider acetylating the 3-amino group (to form the 3-acetamido

derivative) if toxicity is observed, converting it into a closer analog of Lacosamide.

Part 5: References
Stables, J. P., & Kupferberg, H. J. (1997). The NIH Anticonvulsant Drug Development (ADD)

Program: Preclinical anticonvulsant screening project. NIH/NINDS.

Beyreuther, B. K., et al. (2007). Anticonvulsant efficacy of lacosamide in rat models for partial

and primary generalized seizures. European Journal of Pharmacology.

Choi, D., et al. (1996). Synthesis and anticonvulsant activities of N-benzyl-2-

acetamidopropionamide derivatives. Journal of Medicinal Chemistry.

Rogawski, M. A., et al. (2015). Amphipathic neuroactive drug design: Structure-activity

relationships of anticonvulsant functionalized amino acids. Epilepsia.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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